1-{2-[4-(propan-2-ylsulfanyl)phenyl]acetyl}-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(4-propan-2-ylsulfanylphenyl)acetyl]-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H25N3O2S2/c1-14(2)27-17-5-3-15(4-6-17)13-18(24)23-10-7-16(8-11-23)19(25)22-20-21-9-12-26-20/h3-6,9,12,14,16H,7-8,10-11,13H2,1-2H3,(H,21,22,25)
• InChI Key: QBJMSTXJOHHTOP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)N2CCC(CC2)C(=O)NC3=NC=CS3
• Molecular Formula: C20H25N3O2S2
• Molecular Weight: 403.6 g/mol

Description

This compound appears to contain several functional groups and structural features common in organic chemistry, including a piperidine ring, a thiazole ring, a phenyl group, and a sulfanyl group. These features suggest that it might have interesting chemical properties or biological activity.

Synthesis Analysis

The synthesis of a compound like this would likely involve several steps, each introducing a different part of the molecule. For example, the thiazole ring could be formed using techniques described in the literature. The piperidine ring might be introduced using a method similar to those used in the synthesis of pharmaceuticals.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy. This can provide information about the types of atoms in the molecule and how they are connected.

Chemical Reactions Analysis

The chemical reactivity of a compound can be influenced by its functional groups and structural features. For example, the thiazole ring in this compound might be expected to participate in reactions typical of other thiazoles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. For example, its solubility could be tested in various solvents, and its melting point could be determined.

Mechanism of Action

If this compound has biological activity, its mechanism of action could be studied using various biochemical techniques. For example, it could be tested against a panel of enzymes or receptors to see if it has any inhibitory activity.

Safety and Hazards

Before a new compound is used in a practical application, its safety and potential hazards need to be evaluated. This can include testing for toxicity, flammability, and environmental impact.

Future Directions

The study of new compounds is a key part of advancing science and technology. If this compound shows promising properties, it could be the subject of future research to optimize its synthesis, improve its properties, or explore its potential applications.